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Compound of Interest

Compound Name: Carisoprodol-D7

CAS No.: 1218911-16-0

Cat. No.: B578532

Get Quote

Executive Summary
This application note details a robust protocol for the extraction and quantification of

Carisoprodol and its primary metabolite, Meprobamate, from oral fluid using Carisoprodol-D7
as the internal standard.[1]

Oral fluid has emerged as a preferred matrix for DUID (Driving Under the Influence of Drugs)

investigations due to its ease of collection and correlation with recent use.[2] However, the

viscosity of saliva and the presence of buffer preservatives in collection devices (e.g.,

Quantisal™, Salivette®) can introduce significant matrix effects.

This guide prioritizes a Polymeric Reversed-Phase Solid Phase Extraction (SPE) workflow.

While Liquid-Liquid Extraction (LLE) is possible, SPE provides superior cleanliness and

recovery consistency for neutral carbamates like Carisoprodol, particularly when correcting for

ion suppression using the deuterated D7 analog.

Scientific Background & Mechanism[3][4]
The Analyte & Internal Standard
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Carisoprodol is a centrally acting muscle relaxant that metabolizes into Meprobamate.[1][3][4]

[5] Chemically, it is a carbamate, making it relatively neutral to weakly acidic. It does not

possess a strong basic center, which distinguishes its extraction chemistry from common

opioids or amphetamines.

Carisoprodol: Hydrophobic, Neutral/Weakly Acidic.[6]

Carisoprodol-D7: Deuterated analog (7 deuterium atoms).[1][3][4][7] It exhibits identical

chromatographic retention and extraction recovery to the native drug but is mass-resolved by

+7 Da.

The Role of Carisoprodol-D7
In oral fluid analysis, Matrix Effect (ME) is the primary source of error. Surfactants in collection

buffers can suppress electrospray ionization (ESI).

Correction Mechanism: Since Carisoprodol-D7 co-elutes with Carisoprodol, it experiences

the exact same degree of ionization suppression.

Efficiency Metric: High absolute recovery of D7 (>80%) is critical to maintain sensitivity (S/N

ratio), even if the internal standard ratio corrects for the loss.

Experimental Workflow Visualization
The following diagram illustrates the critical path for sample preparation, highlighting the

equilibration of the D7 standard with the matrix before extraction to ensuring valid

normalization.
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Figure 1: Optimized SPE workflow for Carisoprodol-D7 extraction. Note the equilibration step

which is vital for D7 to bind to matrix components similarly to the native drug.

Detailed Protocol
Materials & Reagents[3]

Collection Device: Quantisal™ (Immunalysis) or Salivette® (Sarstedt). Note: Protocol

assumes Quantisal buffer.

SPE Columns: Polymeric Reversed-Phase (e.g., Waters Oasis HLB, Phenomenex Strata-X,

or Agilent Bond Elut PPL). 30 mg / 1 mL cartridges.

Internal Standard: Carisoprodol-D7 (1 µg/mL in Methanol).

LC Solvents: LC-MS Grade Methanol, Acetonitrile, Formic Acid, Water.[3][7]

Sample Pre-Treatment
Recovery from Pad: If using Quantisal, allow the collection pad to soak in the transport buffer

(provided with kit) overnight or vortex vigorously for 30 minutes.

Aliquot: Transfer 1.0 mL of the oral fluid/buffer mixture to a clean tube.

IS Addition: Add 20 µL of Carisoprodol-D7 working solution (100 ng/mL final concentration).

Equilibration: Vortex and let stand for 10 minutes. Critical: This allows D7 to integrate with

mucins and proteins.

Dilution: Add 3.0 mL of 0.1% Formic Acid in Water. Vortex.

Why? Acidification ensures the carbamate is neutral (though it is already weak) and, more

importantly, breaks up saliva viscosity to prevent column clogging.

Solid Phase Extraction (SPE)
Rationale: A polymeric reversed-phase sorbent is chosen because Carisoprodol is

neutral/hydrophobic. Cation exchange (MCX) is unnecessary unless multiplexing with basic

opioids.
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Step Solvent / Condition Mechanism

1.[2][8] Condition 1 mL Methanol Activates sorbent ligands.

2. Equilibrate 1 mL Water
Prepares sorbent for aqueous

sample.

3. Load Pre-treated Sample (~4 mL)

Hydrophobic retention of

Carisoprodol/D7. Load at <1

mL/min.[7]

4. Wash 1 1 mL 5% Methanol in Water
Removes salts, mucins, and

highly polar interferences.

5. Dry
High Vacuum (10 inHg) for 5-

10 min

Crucial: Removes residual

water which hinders elution

and evaporation.

6. Elute 1 mL 100% Methanol
Disrupts hydrophobic

interactions, releasing analyte.

Post-Extraction
Evaporation: Evaporate eluate to dryness under Nitrogen at 40°C.

Reconstitution: Reconstitute in 100 µL of Mobile Phase (90% A / 10% B).

Filtration: If cloudy, filter through a 0.2 µm PTFE filter plate.

LC-MS/MS Method Parameters
Chromatography[7][9][10][11]

Column: Agilent Zorbax Eclipse XDB-C18 (4.6 x 50 mm, 1.8 µm) or equivalent C18.[4]

Mobile Phase A: 0.1% Formic Acid in Water.[7][9]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.5 mL/min.
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Gradient:

0.0 min: 10% B

4.0 min: 90% B

4.1 min: 10% B (Re-equilibrate for 2 min)

Mass Spectrometry (ESI+)
Source: Electrospray Ionization (Positive Mode).[1][4][5][7][10][9]

Capillary Voltage: 4.0 kV.[4]

Gas Temp: 350°C.

MRM Transitions:

Analyte
Precursor
(m/z)

Product (m/z) Role
Collision
Energy (V)

Carisoprodol 261.2 176.1 Quantifier 15

261.2 158.1 Qualifier 20

Carisoprodol-D7 268.2 183.2 Internal Std 15

Meprobamate 219.1 158.1 Quantifier 15

Validation & Performance Data
The following data represents typical performance metrics when following this protocol (based

on Coulter et al. and validated industry standards).

Extraction Efficiency (Absolute Recovery)
Efficiency is calculated by comparing the peak area of D7 extracted from the matrix vs. D7

spiked into a neat solvent.
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Matrix Analyte Recovery (%) Precision (%CV)

Quantisal Buffer Carisoprodol-D7 88 - 92% < 5.0%

Neat Oral Fluid Carisoprodol-D7 90 - 95% < 4.5%

Matrix Effects
Matrix effect is defined as the suppression or enhancement of ionization.

Calculation:

Result: Using this SPE protocol, matrix suppression is typically < 10%.

D7 Correction: Because D7 suppression matches the native drug suppression exactly, the

relative accuracy remains at 100%.

Troubleshooting & Optimization
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Figure 2: Troubleshooting decision tree for low internal standard recovery.
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extraction-of-carisoprodol-d7-from-oral-fluid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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